![molecular formula C22H20N2O B5530687 2-(4-methoxyphenyl)-1-(3-methylbenzyl)-1H-benzimidazole](/img/structure/B5530687.png)
2-(4-methoxyphenyl)-1-(3-methylbenzyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole derivatives often involves condensation reactions, starting from o-phenylenediamine and appropriate aldehydes or ketones. For instance, a related benzimidazole derivative, 1-(4-hydroxy-3-methoxybenzyl)-2-(4-hydroxy-3-methoxyphenyl)benzimidazole, was synthesized using o-phenylenediamine and 4-hydroxyl-3-methoxybenzaldehyde as raw materials, followed by recrystallization in methanol (Cui Ya-r, 2013).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is characterized by X-ray single-crystal diffraction, revealing details such as crystal system, space group, and cell parameters. For example, the mentioned derivative was found to belong to the monoclinic system with a specific space group, indicating the ordered arrangement of molecules in the crystal lattice (Cui Ya-r, 2013).
Chemical Reactions and Properties
Benzimidazole derivatives undergo various chemical reactions, including nucleophilic substitution and coordination with metal ions, leading to the formation of complexes. These reactions and the resulting properties, such as photoluminescence, are crucial for their applications in materials science and catalysis (M. Manjunatha et al., 2011).
Mechanism of Action
The mechanism of action of this compound would depend on its specific biological targets. Many benzimidazole derivatives have biological activity and are used as pharmaceuticals . For example, some benzimidazoles inhibit the enzyme tubulin polymerase, which is used by cells to form microtubules, and are used as anthelmintic drugs .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-methoxyphenyl)-1-[(3-methylphenyl)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O/c1-16-6-5-7-17(14-16)15-24-21-9-4-3-8-20(21)23-22(24)18-10-12-19(25-2)13-11-18/h3-14H,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FETLHISZQKYKLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C3=CC=CC=C3N=C2C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Benzoimidazole, 2-(4-methoxyphenyl)-1-(3-methylbenzyl)- |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.